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Compound of Interest

Compound Name: 1,6-Dioxaspiro[2.5]octane

Cat. No.: B090491

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, critical safety and logistical information for the handling of
1,6-Dioxaspiro[2.5]octane (CAS No. 185-72-8). Adherence to these guidelines is essential for
ensuring laboratory safety and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment

1,6-Dioxaspiro[2.5]octane is a flammable liquid that can cause skin, eye, and respiratory
irritation. All personnel must use the following Personal Protective Equipment (PPE) when
handling this substance.
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Protection Type

Required PPE

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must be compliant with OSHA
29 CFR 1910.133 or European
Standard EN166.

Hand Protection

Chemical-resistant gloves

Nitrile or other appropriate
material, inspect for tears or

holes before use.

Body Protection

Flame-retardant lab coat

To be worn at all times in the

laboratory.

Respiratory Protection

Fume Hood or adequate

ventilation

Use in a well-ventilated area. If
ventilation is insufficient, a
NIOSH-approved respirator

may be required.

Safe Handling and Storage

Operational Plan:

o Engineering Controls: All procedures involving 1,6-Dioxaspiro[2.5]octane should be

performed in a certified chemical fume hood to minimize inhalation exposure. An eyewash

station and safety shower must be readily accessible.

» Handling Procedures: Avoid contact with skin and eyes. Prevent inhalation of vapor or mist.

Keep away from sources of ignition, including heat, sparks, and open flames. Use non-

sparking tools.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. The

recommended storage temperature is between 2°C and 8°C.

First Aid Measures

In the event of exposure, follow these first-aid protocols immediately:
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Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Remove contaminated clothing and rinse the

) affected area with copious amounts of water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Disposal Plan

All waste containing 1,6-Dioxaspiro[2.5]octane must be treated as hazardous waste.
o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

» Disposal Route: Dispose of contents and container in accordance with all local, state, and
federal regulations. Contact a licensed professional waste disposal service to arrange for
pickup and disposal. Do not allow this chemical to enter the environment.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural flow for safely handling 1,6-
Dioxaspiro[2.5]octane in a laboratory setting.
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Chemical Handling
- Dispense in fume hood
s

- Keep away from ignition source

l

Experimental Procedure
- Conduct experiment in fume hood

- Monitor for spills or leaks

l

]
]
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Caption: Workflow for Safe Handling of 1,6-Dioxaspiro[2.5]octane.

» To cite this document: BenchChem. [Essential Safety and Operational Guide for 1,6-
Dioxaspiro[2.5]octane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090491#personal-protective-equipment-for-handling-
1-6-dioxaspiro-2-5-octane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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